Cas no 2229499-97-0 (3-2-(methylsulfanyl)phenylazetidin-3-ol)

• Product Name: 3-2-(methylsulfanyl)phenylazetidin-3-ol
• CAS No: 2229499-97-0
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 6577446
• PubChem ID: 165701548
• Update Time: 2025-10-28

3-2-(methylsulfanyl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(methylsulfanyl)phenylazetidin-3-ol
• 3-[2-(Methylthio)phenyl]-3-azetidinol
• 2229499-97-0
• EN300-1750904
• 3-[2-(methylsulfanyl)phenyl]azetidin-3-ol

• Inchi： 1S/C10H13NOS/c1-13-9-5-3-2-4-8(9)10(12)6-11-7-10/h2-5,11-12H,6-7H2,1H3
• InChI Key： VSXWUEGOFXLTLM-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(CNC1)O

Computed Properties

• Exact Mass: 195.07178521g/mol
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-2-(methylsulfanyl)phenylazetidin-3-ol

3-(2-(Methylsulfanyl)Phenyl)Azetidin-3-ol: A Comprehensive Overview

The compound 3-(2-(methylsulfanyl)phenyl)azetidin-3-ol, identified by the CAS number 2229499-97-0, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a methylsulfanyl group attached to the phenyl ring introduces additional functional complexity, making this molecule a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The methylsulfanylphenyl moiety in this compound is known to confer unique electronic and steric properties, which can influence its interaction with biological targets. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and ring-closing reactions, with a focus on optimizing yield and purity.

In terms of pharmacological activity, 3-(2-(methylsulfanyl)phenyl)azetidin-3-ol has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting potential applications in oncology and inflammation-related diseases. Additionally, the compound's stereochemistry plays a crucial role in its bioactivity, with enantiomeric forms exhibiting differential effects on biological systems.

The synthesis of this compound involves a multi-step process that begins with the preparation of the methylsulfanilphenyl precursor. This is followed by nucleophilic attack on an appropriately substituted electrophile to form the azetidine ring. The reaction conditions, including temperature, solvent, and catalyst selection, are critical in ensuring the formation of the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an analytical standpoint, the characterization of 3-(2-(methylsulfanyl)phenyl)azetidin-3-ol has been carried out using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure, purity, and stereochemistry. For example, NMR spectroscopy has been instrumental in confirming the regiochemistry of the methylsulfanyl group on the phenyl ring and the configuration of the azetidine ring.

In terms of applications, this compound serves as a valuable intermediate in organic synthesis, particularly in the construction of more complex molecules with therapeutic potential. Its use as a building block in medicinal chemistry underscores its versatility and importance in drug design. Furthermore, ongoing research is exploring its potential as a chiral auxiliary or catalyst in asymmetric synthesis, leveraging its unique stereochemical properties.

The study of 3-(2-(methylsulfanyl)phenyl)azetidin-3-ol also contributes to our understanding of sulfur-containing heterocycles in organic chemistry. Sulfur atoms are known to impart distinct electronic effects and enhance molecular stability, making them valuable components in drug molecules. The methylsulfanyl group in this compound not only enhances lipophilicity but also serves as a reactive site for further functionalization.

Looking ahead, future research on this compound is expected to focus on expanding its application scope while improving its synthetic accessibility. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in this area. As our understanding of this compound deepens, it holds promise for contributing to advancements in both chemical synthesis and therapeutic development.